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Compound of Interest

Compound Name: Desvenlafaxine-d6

Cat. No.: B602748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Desvenlafaxine-d6 in a laboratory setting. Adherence to these procedural guidelines is critical

for ensuring personnel safety and environmental protection. Desvenlafaxine-d6 is a

deuterium-labeled version of Desvenlafaxine, a serotonin-norepinephrine reuptake inhibitor.

For disposal purposes, it should be handled with the same precautions as the parent

compound.

Regulatory Framework
The disposal of chemical waste, including pharmaceutical compounds used in research, is

governed by federal, state, and local regulations. In the United States, several key agencies

and regulations oversee this process.
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Regulatory Body Regulation/Act Key Responsibilities

Environmental Protection

Agency (EPA)

Resource Conservation and

Recovery Act (RCRA)

Sets federal guidelines for the

management and disposal of

hazardous and non-hazardous

waste.[1][2][3]

Drug Enforcement

Administration (DEA)
Controlled Substances Act

Regulates the disposal of

controlled substances to

prevent diversion.[4][5][6]

Note: Desvenlafaxine is not

currently listed as a DEA-

controlled substance.

State and Local Agencies Various

May have more stringent

requirements for

pharmaceutical waste disposal

than federal laws.[1]

Hazard Identification and Safety Precautions
Based on available Safety Data Sheets (SDS), Desvenlafaxine-d6 is not classified as a

dangerous substance according to the Globally Harmonized System (GHS).[7] However, it may

pose the following hazards:

May be harmful if swallowed or inhaled.[7][8][9]

Causes serious eye irritation.[8][9]

May cause skin and respiratory tract irritation.[7][9]

Personal Protective Equipment (PPE) during handling and disposal should include:

Safety glasses with side-shields

Protective gloves (e.g., nitrile)

Lab coat
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Use of a fume hood or other ventilated enclosure is recommended to avoid dust inhalation.

[8]

Step-by-Step Disposal Protocol for Desvenlafaxine-
d6
This protocol is intended for research quantities of Desvenlafaxine-d6.

1. Waste Characterization and Segregation:

Determine if the waste is hazardous. While Desvenlafaxine-d6 itself is not explicitly listed as

a hazardous waste, it is the generator's responsibility to make this determination.[10] If

mixed with a solvent or other substance that is considered hazardous, the entire mixture

must be treated as hazardous waste.

Segregate Desvenlafaxine-d6 waste. Do not mix with other chemical waste streams unless

instructed to do so by your institution's Environmental Health & Safety (EHS) department.

2. Preparing for Disposal:

Solid Waste:

Carefully sweep up any solid Desvenlafaxine-d6, avoiding dust generation.[8]

Place the solid waste in a clearly labeled, sealed container.

Contaminated Labware:

Disposable items (e.g., weigh boats, pipette tips) that have come into contact with

Desvenlafaxine-d6 should be placed in a designated solid waste container.

Rinse non-disposable glassware with an appropriate solvent (e.g., methanol or ethanol),

and collect the rinsate as chemical waste.

3. Labeling and Storage:

Label the waste container clearly. The label should include:
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The words "Hazardous Waste" (if applicable)

The full chemical name: "Desvenlafaxine-d6"

The quantity of waste

The date of accumulation

Store the waste container in a designated satellite accumulation area. This area should be

secure and away from drains or sources of ignition.[8]

4. Final Disposal:

Contact your institution's EHS department. They will arrange for the pickup and proper

disposal of the chemical waste.[11]

Professional Disposal is Required. Desvenlafaxine-d6 should be disposed of through a

licensed hazardous waste disposal company.[4] The most common method of destruction for

pharmaceutical waste is incineration at an EPA-approved facility.[2][5]

DO NOT dispose of Desvenlafaxine-d6 down the drain or in the regular trash.[7][12] This is

to prevent contamination of waterways and potential environmental harm.[1]

Accidental Release Measures
In the event of a spill:

Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE before attempting to clean the spill.

For solid spills: Carefully sweep or scoop up the material, avoiding dust creation, and place it

in a sealed container for disposal.[7][8]

Prevent entry into waterways or sewers.[7]

Report the spill to your laboratory supervisor and EHS department.
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Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Desvenlafaxine-d6 in a research setting.

Desvenlafaxine-d6 Waste Generated

Is the waste mixed with a
RCRA hazardous substance?

Label container with:
'Hazardous Waste'
'Desvenlafaxine-d6'
Accumulation Date

Yes

Label container with:
'Non-Hazardous Waste'

'Desvenlafaxine-d6'
Accumulation Date

No

Collect solid waste and
contaminated materials in a

sealed, compatible container.

Store in designated
Satellite Accumulation Area.

Contact Institutional EHS for
pickup and disposal via

licensed contractor.
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Click to download full resolution via product page

Caption: Logical workflow for Desvenlafaxine-d6 disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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